molecular formula C7H4Cl2O4S B8471471 2,4-Dichloro-5-carboxybenzenesulfinic acid

2,4-Dichloro-5-carboxybenzenesulfinic acid

Cat. No.: B8471471
M. Wt: 255.07 g/mol
InChI Key: RWQFBWJWNXASDU-UHFFFAOYSA-N
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Description

2,4-Dichloro-5-carboxybenzenesulfinic acid is a useful research compound. Its molecular formula is C7H4Cl2O4S and its molecular weight is 255.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H4Cl2O4S

Molecular Weight

255.07 g/mol

IUPAC Name

2,4-dichloro-5-sulfinobenzoic acid

InChI

InChI=1S/C7H4Cl2O4S/c8-4-2-5(9)6(14(12)13)1-3(4)7(10)11/h1-2H,(H,10,11)(H,12,13)

InChI Key

RWQFBWJWNXASDU-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1S(=O)O)Cl)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

This compound is prepared following substantially the same procedure described in Example 1, Step A, using the following substances:sodium sulfite 75 g.water 200 ml.2,4-dichloro-4-chlorosulfonylbenzoic acid 58 g.10N sodium hydroxide 50 ml.
Quantity
75 g
Type
reactant
Reaction Step One
Name
2,4-dichloro-4-chlorosulfonylbenzoic acid
Quantity
58 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

This compound is prepared following substantially the same procedure described in Example 1, Step A, using the following substances:2,4-dichloro-4-chlorosulfonylbenzoic acid 145 g. (0.5 mole)10N sodium hydroxide 145 ml.sodium sulfite 189 g. (1.5 mole)water 0.5 liter
Name
2,4-dichloro-4-chlorosulfonylbenzoic acid
Quantity
145 g
Type
reactant
Reaction Step One
Quantity
145 mL
Type
reactant
Reaction Step Two
Quantity
189 g
Type
reactant
Reaction Step Three
Name
Quantity
0.5 L
Type
reactant
Reaction Step Four

Synthesis routes and methods III

Procedure details

A three liter flask equipped with a mechanical stirrer, thermometer and dropping funnel is charged with sodium sulfite (378 g,; 3.0 moles) and water (1 liter). The solution is cooled in an ice bath and treated with 2,4-dichloro-5-chlorosulfonylbenzoic acid (290 g.; 1.0 mole) and 10N sodium hydroxide (290 ml.) simultaneously in small portions over a period of 1.5 hours keeping the temperature below 20° C. and the pH of the reaction at 9. When the addition of the reagents is complete, the reaction is stirred for 3 hours at 25° C. then cooled to 10° C. and acidified with concentrated hydrochloric acid (440 ml.). The 2,4-dichloro-5-carboxybenzenesulfinic acid which precipitates is filtered, washed with ice water, then used in the next step without further purification.
Quantity
378 g
Type
reactant
Reaction Step One
Name
Quantity
1 L
Type
solvent
Reaction Step One
Quantity
290 g
Type
reactant
Reaction Step Two
Quantity
290 mL
Type
reactant
Reaction Step Two
Quantity
440 mL
Type
reactant
Reaction Step Three

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